Cas no 68309-97-7 (tris(4,7-diphenyl-1,10-phenanthroline-N1,N10)nickel(2+) bis[tetrafluoroborate(1-)])
68309-97-7 structure
Product Name:tris(4,7-diphenyl-1,10-phenanthroline-N1,N10)nickel(2+) bis[tetrafluoroborate(1-)]
CAS No:68309-97-7
MF:C24H16N2
MW:332.397245407104
CID:1726668
PubChem ID:72812
Update Time:2025-04-21
tris(4,7-diphenyl-1,10-phenanthroline-N1,N10)nickel(2+) bis[tetrafluoroborate(1-)] Chemical and Physical Properties
Names and Identifiers
-
- tris(4,7-diphenyl-1,10-phenanthroline-N1,N10)nickel(2+) bis[tetrafluoroborate(1-)]
- 4,7-Diphenyl-1,10-phenanthroline, nickel complex, tetrafluoroborate
- Nickel(2+), tris(4,7-diphenyl-1,10-phenanthroline-kappaN1,kappaN10)-, (OC-6-11)-, bis(tetrafluoroborate(1-))
- Nickel(2+), tris(4,7-diphenyl-1,10-phenanthroline-kappaN1,kappaN10)-, (OC-6-11)-, tetrafluoroborate(1-) (1:2)
- Tris(4,7-diphenyl-1,10-phenanthroline-N1,N10)nickel(2+) bis(tetrafluoroborate(1-))
- 4,7-diphenyl-1,10-phenanthroline
- Bathophenanthrolin
- EN300-246784
- CHEBI:77995
- Cyto4A11
- Bathophenanthroline, 99%
- CCRIS 9382
- Nickel(2+), tris(4,7-diphenyl-1,10-phenanthroline-.kappa.N1,.kappa.N10)-, (OC-6-11)-, bis[tetrafluoroborate(1-)]
- 4,7-Diphenyl-1,10-phenanthroline, BPhen
- 1,10-Phenanthroline, 4,7-diphenyl-
- Bathophenanthroline (purified by sublimation)
- GNF-Pf-4554
- Bathophenanthroline
- YSWG753
- BCP11187
- 68309-97-7
- NCI60_012508
- Q27147578
- SY007928
- 4,7-Diphenyl-1,10-phenanthroline, >/=99.9%(HPLC)
- Z2235812724
- CHEMBL583162
- 4,7-Diphenyl-1,10-phenanthroline;4,7-Diphenyl-1,10-phenanthroline
- 1,10-Bathophenanthroline
- SCHEMBL28868
- BBL103744
- 1,10-PHENANTHROLINE, 4,7-DIPHENYL
- 4A2B091F0G
- DTXSID7061857
- Bathophenanthroline, 97%
- B-0400
- BPhen
- 4,7-diphenyl-phenanthroline
- 5-23-10-00274 (Beilstein Handbook Reference)
- 4,7-Diphenyl-1,10-phenanthroline, 98.5%
- F16258
- 4,7-Diphenyl-1,10-diazaphenanthrene
- AS-13730
- D0905
- J-610041
- UNII-4A2B091F0G
- 4, 7-Diphenyl-1, 10-phenanthroline
- CS-6274
- MFCD00004976
- Bathophenanthrolin [German]
- EINECS 269-684-8
- 4,7-Diphenyl-o-phenanthroline
- NSC-637659
- BIDD:GT0407
- AKOS015895314
- B2695
- NSC 637659
- 4',7-DIPHENYL-1,10-PHENANTHROLINE
- NS00025438
- NSC637659
- 4,7-Diphenyl-1,10-phenanthroline; Bathophenanthroline
- 1662-01-7
- 1,10-Phenanthroline, 4,7-diphenyl- (6CI,7CI,8CI,9CI)
- EINECS 216-767-1
- BRN 0261048
- STL557554
- HY-D0006
-
- Inchi: 1S/C24H16N2/c1-3-7-17(8-4-1)19-13-15-25-23-21(19)11-12-22-20(14-16-26-24(22)23)18-9-5-2-6-10-18/h1-16H
- InChI Key: DHDHJYNTEFLIHY-UHFFFAOYSA-N
- SMILES: N1C=CC(C2C=CC=CC=2)=C2C=CC3=C(C=CN=C3C=12)C1C=CC=CC=1
Computed Properties
- Exact Mass: 332.131348519g/mol
- Monoisotopic Mass: 332.131348519g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 26
- Rotatable Bond Count: 2
- Complexity: 409
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.7
- Topological Polar Surface Area: 25.8Ų
tris(4,7-diphenyl-1,10-phenanthroline-N1,N10)nickel(2+) bis[tetrafluoroborate(1-)] Related Literature
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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